Cas no 1060802-19-8 (3-chloropyridine-4-sulfonyl chloride)

• Product Name: 3-chloropyridine-4-sulfonyl chloride
• CAS No: 1060802-19-8
• MF: C₅H₃Cl₂NO₂S
• MW: 212.053817987442
• MDL: MFCD13189043
• CID: 2623916
• PubChem ID: 55279424
• Update Time: 2025-06-25

3-chloropyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-chloropyridine-4-sulfonyl chloride
• 3-Chloro-pyridine-4-sulfonyl chloride
• 1060802-19-8
• GS3017
• AB67624
• SCHEMBL13089921
• EN300-148206
• AKOS006333618

• MDL： MFCD13189043
• Inchi： 1S/C5H3Cl2NO2S/c6-4-3-8-2-1-5(4)11(7,9)10/h1-3H
• InChI Key： IASMQVDUZNABQS-UHFFFAOYSA-N
• SMILES： ClS(C1C=CN=CC=1Cl)(=O)=O

Computed Properties

• Exact Mass: 210.9261549g/mol
• Monoisotopic Mass: 210.9261549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-chloropyridine-4-sulfonyl chloride

Introduction to 3-chloropyridine-4-sulfonyl chloride (CAS No. 1060802-19-8)

3-chloropyridine-4-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1060802-19-8, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound, featuring a chlorinated pyridine ring substituted with a sulfonyl chloride group, has garnered considerable attention due to its versatile applications in the development of active pharmaceutical ingredients (APIs) and specialty chemicals. The structural uniqueness of 3-chloropyridine-4-sulfonyl chloride lies in its ability to serve as a precursor for various sulfonamide derivatives, which are widely recognized for their biological activity.

The utility of 3-chloropyridine-4-sulfonyl chloride stems from its reactivity, particularly in nucleophilic substitution reactions where the sulfonyl chloride moiety readily engages with amines to form sulfonamides. This transformation is pivotal in medicinal chemistry, as sulfonamides exhibit a broad spectrum of pharmacological properties, including antibacterial, antiviral, and anti-inflammatory effects. Recent advancements in synthetic methodologies have further highlighted the importance of 3-chloropyridine-4-sulfonyl chloride as a building block for complex molecular architectures.

In the realm of drug discovery, 3-chloropyridine-4-sulfonyl chloride has been employed in the synthesis of novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its role in developing inhibitors of enzymes involved in metabolic disorders. The compound’s ability to undergo facile functionalization makes it an attractive candidate for structure-activity relationship (SAR) studies, enabling researchers to optimize lead compounds with enhanced efficacy and reduced toxicity. The integration of computational chemistry and high-throughput screening has accelerated the exploration of 3-chloropyridine-4-sulfonyl chloride derivatives, leading to promising candidates for clinical trials.

Moreover, the application of 3-chloropyridine-4-sulfonyl chloride extends beyond pharmaceuticals into agrochemicals and material science. In agrochemistry, sulfonyl amides derived from this intermediate have shown potential as herbicides and fungicides due to their mechanism of action involving inhibition of key enzymatic pathways in pests. Material scientists have also leveraged its reactivity to develop advanced polymers and coatings with tailored properties. The versatility of 3-chloropyridine-4-sulfonyl chloride underscores its significance as a multifunctional chemical entity.

The synthesis of 3-chloropyridine-4-sulfonyl chloride typically involves chlorination and sulfonylation reactions on a pyridine backbone. Modern synthetic approaches emphasize green chemistry principles, aiming to minimize waste and improve atom economy. Catalytic methods have been explored to enhance yield and selectivity, aligning with global efforts toward sustainable chemical manufacturing. The growing emphasis on process optimization ensures that the production of 3-chloropyridine-4-sulfonyl chloride remains efficient and environmentally friendly.

Recent research has shed light on the mechanistic insights underlying the reactivity of 3-chloropyridine-4-sulfonyl chloride. Computational studies have elucidated transition states and reaction pathways, providing a deeper understanding of how this compound interacts with other molecules. Such knowledge is instrumental in designing more effective synthetic strategies and predicting the behavior of its derivatives under various conditions. The intersection of experimental chemistry and computational modeling has propelled innovation in the use of 3-chloropyridine-4-sulfonyl chloride.

The pharmaceutical industry continues to harness the potential of 3-chloropyridine-4-sulfonyl chloride through continuous innovation. Novel sulfonamide-based drugs are being developed to address unmet medical needs, particularly in areas such as oncology and infectious diseases. Collaborative efforts between academia and industry have fostered an environment conducive to translating laboratory findings into clinical applications. The compound’s role as a key intermediate remains indispensable in this dynamic landscape.

Looking ahead, the future prospects for 3-chloropyridine-4-sulfonyl chloride are promising, driven by advancements in synthetic chemistry and drug discovery technologies. Emerging trends suggest an increasing demand for high-purity intermediates like this one to meet stringent regulatory requirements. As research progresses, new applications and derivatives are likely to be uncovered, further solidifying its position as a cornerstone in chemical synthesis.